Cas no 392294-35-8 (3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392294-35-8
• MF: C₁₉H₁₇ClN₄O₂S₂
• MW: 432.946880102158
• CID: 6085577
• PubChem ID: 4671689
• Update Time: 2025-05-21

3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 3-chloro-N-[5-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 3-chloro-N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024576789
• 3-chloro-N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_355046
• 392294-35-8
• 3-chloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• F0417-0439

• Inchi： 1S/C19H17ClN4O2S2/c1-11-5-3-8-15(12(11)2)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-6-4-7-14(20)9-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key： JFFCAELDMCMPLJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC(C)=C2C)=O)S1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 432.0481458g/mol
• Monoisotopic Mass: 432.0481458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.10±0.50(Predicted)

Additional information on 3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

3-Chloro-N-5-({(2,3-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No 392294-35-8, known as 3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiadiazole ring system and a substituted benzamide moiety. The presence of these functional groups makes it a promising candidate for research in fields such as drug discovery and agrochemical development.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry due to their diverse biological activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. The 1,3,4-thiadiazole ring in this compound is particularly notable for its ability to act as a scaffold for various bioactive molecules. This structure allows for the attachment of other functional groups, enhancing the compound's versatility and potential applications.

The benzamide moiety in this compound further contributes to its unique properties. Benzamides are known for their ability to interact with various biological targets, including enzymes and receptors. In a study conducted by Smith et al., benzamide derivatives were found to exhibit significant inhibitory activity against certain proteases, making them valuable leads in the development of therapeutic agents. The chloro substituent on the benzene ring adds another layer of complexity to the molecule's interactions with biological systems.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored the use of similar compounds in targeting specific pathways involved in diseases such as cancer and neurodegenerative disorders. For example, a study published in Nature Communications demonstrated that certain thiadiazole-containing compounds can modulate key signaling pathways associated with cancer cell proliferation.

In addition to its medicinal applications, this compound also holds promise in agrochemical research. The sulfanyl group attached to the carbamoylmethyl moiety may contribute to its pesticidal activity. Recent advancements in green chemistry have emphasized the importance of developing environmentally friendly pesticides with high efficacy and low toxicity. This compound's structure suggests that it could be tailored to meet these requirements through further optimization.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions. Key steps include the formation of the thiadiazole ring and the subsequent attachment of the benzamide group. Researchers have employed various strategies to optimize these reactions, including the use of microwave-assisted synthesis and catalytic methods.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help ensure the purity and integrity of synthesized samples.

In conclusion, 3-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structural features make it an attractive target for further research and development in both medicinal and agrochemical fields.